Cas no 89761-12-6 (Benzene, 1-(4-bromobutyl)-4-propyl-)

Benzene, 1-(4-bromobutyl)-4-propyl- structure
89761-12-6 structure
Product Name:Benzene, 1-(4-bromobutyl)-4-propyl-
CAS No:89761-12-6
MF:C13H19Br
MW:255.193963289261
CID:589944
PubChem ID:20039410
Update Time:2025-04-19

Benzene, 1-(4-bromobutyl)-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(4-bromobutyl)-4-propyl-
    • 1-(4-bromobutyl)-4-propylbenzene
    • 4-p-propylphenylbutyl bromide
    • SCHEMBL8070973
    • CUMWZQWKNOIJCE-UHFFFAOYSA-N
    • 89761-12-6
    • DTXSID80601913
    • Inchi: 1S/C13H19Br/c1-2-5-12-7-9-13(10-8-12)6-3-4-11-14/h7-10H,2-6,11H2,1H3
    • InChI Key: CUMWZQWKNOIJCE-UHFFFAOYSA-N
    • SMILES: BrCCCCC1C=CC(=CC=1)CCC

Computed Properties

  • Exact Mass: 254.06701g/mol
  • Monoisotopic Mass: 254.06701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 0Ų
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